Cas no 180966-21-6 (1,9-Dithia-5,13-diazacyclohexadecane,5,5',5''-[1,3,5-benzenetriyltris(methylene)]tris-)
180966-21-6 structure
Product Name:1,9-Dithia-5,13-diazacyclohexadecane,5,5',5''-[1,3,5-benzenetriyltris(methylene)]tris-
CAS No:180966-21-6
MF:C45H84N6S6
MW:901.578663825989
CID:1372013
Update Time:2024-08-16
1,9-Dithia-5,13-diazacyclohexadecane,5,5',5''-[1,3,5-benzenetriyltris(methylene)]tris- Chemical and Physical Properties
Names and Identifiers
-
- 1,9-Dithia-5,13-diazacyclohexadecane,5,5',5''-[1,3,5-benzenetriyltris(methylene)]tris-
- 1,9-Dithia-5,13-diazacyclohexadecane, 5,5',5''-[1,3,5-benzenetriyltris(methylene)]tris-
-
- Inchi: 1S/C45H84N6S6/c1-13-46-14-2-26-53-32-8-20-49(19-7-31-52-25-1)40-43-37-44(41-50-21-9-33-54-27-3-15-47-16-4-28-55-34-10-22-50)39-45(38-43)42-51-23-11-35-56-29-5-17-48-18-6-30-57-36-12-24-51/h37-39,46-48H,1-36,40-42H2
- InChI Key: IEOAZBJWPLSUOX-UHFFFAOYSA-N
- SMILES: C1(CN2CCCSCCCNCCCSCCC2)=CC(CN2CCCSCCCNCCCSCCC2)=CC(CN2CCCSCCCNCCCSCCC2)=C1
Computed Properties
- Exact Mass: 900.50892
Experimental Properties
- Density: 1.041±0.06 g/cm3(Predicted)
- Boiling Point: 946.1±65.0 °C(Predicted)
- PSA: 45.81
- pka: 10.81±0.20(Predicted)
1,9-Dithia-5,13-diazacyclohexadecane,5,5',5''-[1,3,5-benzenetriyltris(methylene)]tris- Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
180966-21-6 (1,9-Dithia-5,13-diazacyclohexadecane,5,5',5''-[1,3,5-benzenetriyltris(methylene)]tris-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent